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Compound of Interest

2-(2-Methoxyphenoxy)-2-
Compound Name:
methylpropanoic acid

Cat. No.: B1348131

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-(2-
Methoxyphenoxy)-2-methylpropanoic acid, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are based on standard
laboratory safety protocols and information from safety data sheets (SDS).

Personal Protective Equipment (PPE) and Handling
Precautions

Before handling 2-(2-Methoxyphenoxy)-2-methylpropanoic acid, it is crucial to be equipped
with the appropriate personal protective equipment. Always handle the chemical in a well-
ventilated area, preferably within a chemical fume hood.
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Personal Protective Equipment (PPE) Specifications

Wear chemical safety goggles and/or a face

Eye/Face Protection )
shield.

_ . Wear chemically resistant gloves (e.g., nitrile,
Skin Protection
neoprene).

Wear a laboratory coat, long pants, and closed-

Body Protection
toe shoes.

) ) If ventilation is inadequate, use a NIOSH-
Respiratory Protection )
approved respirator.

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not eat, drink, or smoke when using this product.[2]

Spill and Leak Containment

In the event of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert
material such as vermiculite, dry sand, or earth, and place it into a suitable, labeled disposal
container.[1] Ensure the cleanup area is well-ventilated.

Disposal Protocol

The primary method for the disposal of 2-(2-Methoxyphenoxy)-2-methylpropanoic acid is
through an approved hazardous waste disposal plant.[1] Do not dispose of this chemical down
the drain or in regular trash.

Step-by-Step Disposal Procedure:

» Waste Identification and Segregation:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w222208?userType=undefined
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://www.benchchem.com/product/b1348131?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Clearly label a dedicated waste container for "2-(2-Methoxyphenoxy)-2-
methylpropanoic acid and related waste."

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

» Containerization:
o Use a chemically compatible and sealable container for waste collection.

o Keep the container tightly closed when not in use and store it in a well-ventilated and
secure area.[1]

» Waste Manifest and Labeling:

o Complete a hazardous waste tag or manifest as required by your institution and local
regulations.

o The label should include the chemical name, concentration, and any associated hazards.
e Scheduling Waste Pickup:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Follow their specific procedures for storage and handoff of the waste container.
o Decontamination of Empty Containers:

o Triple rinse the empty container with a suitable solvent (e.g., water, if appropriate, or as
recommended by your EHS office).

o Collect the rinsate as hazardous waste.

o Dispose of the cleaned container as regular waste only if permitted by your local
regulations; otherwise, it should be disposed of as hazardous waste.[1]

Disposal Workflow Diagram
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of 2-(2-Methoxyphenoxy)-2-methylpropanoic acid.

Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety and disposal protocols. Always consult your local regulations and
your Environmental Health and Safety (EHS) office for complete and accurate classification
and disposal procedures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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